Cas no 116569-00-7 (3-(methoxycarbonyl)cyclobutane-1-carboxylic acid)

• Product Name: 3-(methoxycarbonyl)cyclobutane-1-carboxylic acid
• CAS No: 116569-00-7
• MF: C₇H₁₀O₄
• MW: 158.151902675629
• MDL: MFCD20659997
• CID: 1205920
• PubChem ID: 39871613
• Update Time: 2025-05-19

3-(methoxycarbonyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-methoxycarbonylcyclobutane-1-carboxylic acid
• AC1Q41H3
• KB-64456
• AG-L-20471
• CTK4A9859
• cis-1,3-cyclobutanedicarboxylic acid monomethyl ester
• SureCN7472907
• cis-Cyclobutan-1,3-dicarbonsaeure-monomethylester
• cis-Cyclobutan-dicarbonsaeure-(1,3)-monomethylester
• SureCN7472913
• 3-(methoxycarbonyl)cyclobutanecarboxylic acid
• 3-(methoxycarbonyl)cyclobutane-1-carboxylic acid
• 1,3-Cyclobutanedicarboxylic acid monomethyl ester
• cis-3-(methoxycarbonyl)cyclobutanecarboxylic acid
• trans-3-(Methoxycarbonyl)cyclobutanecarboxylic acid
• trans-3-(methoxycarbonyl)cyclobutane-1-carboxylic acid
• trans-3-(methoxycarbonyl)cyclobutane-1-carboxylicacid
• 1,3-Cyclobutanedicarboxylic acid, 1-methyl ester, trans-
• trans-1,3-Cyclobutanedicarboxylic acid mono methyl ester
• 3-methoxycarbonylcyclobutane-1-carboxylic a
• 142733-61-7
• 1,3-Cyclobutanedicarboxylic acid, monomethyl ester, cis-
• 1401103-71-6
• AMY35735
• CS-0047810
• AKOS010378850
• 1,3-Cyclobutanedicarboxylic acid 1-methyl ester
• SCHEMBL7472913
• EN300-88462
• 3-(Methoxycarbonyl)cyclobutanecarboxylicacid
• MFCD22394024
• CS-0049729
• DB-183613
• AS-50771
• cis-Cyclobutane-1,3-dicarboxylic acid mono-methyl ester
• AKOS027251811
• PB48850
• (1s,3s)-3-(methoxycarbonyl)cyclobutane-1-carboxylic acid
• EN300-1272687
• MFCD11099893
• DTXSID70653860
• AKOS015851455
• EN300-128505
• 1-Methyl cis-1,3-cyclobutanedicarboxylate
• SB33568
• AS-51631
• DTXSID901269698
• P11056
• SCHEMBL7472907
• AM85570
• SY259734
• A855953
• SY099502
• MFCD20659997
• CS-0051677
• SB15499
• (1r,3r)-3-(methoxycarbonyl)cyclobutane-1-carboxylic acid
• BGC10371
• AM85493
• trans-3-(Methoxycarbonyl)cyclobutanecarboxylicacid
• 3-(METHOXYCARBONYL)CYCLOBUTANECARBOXYLIC ACID, trans
• AS-32908
• 3-Methoxycarbonylcyclobutanecarboxylic acid
• P13145
• AJAHGOJIRQOMLK-URHBZAFASA-N
• A885141
• 116569-00-7
• SCHEMBL17710064

• MDL： MFCD20659997
• Inchi： 1S/C7H10O4/c1-11-7(10)5-2-4(3-5)6(8)9/h4-5H,2-3H2,1H3,(H,8,9)
• InChI Key： AJAHGOJIRQOMLK-UHFFFAOYSA-N
• SMILES： O(C)C(C1CC(C(=O)O)C1)=O

Computed Properties

• Exact Mass: 158.05790880g/mol
• Monoisotopic Mass: 158.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.6
• XLogP3: 0.1

Experimental Properties

• Density: 1.308±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 269.9±33.0 ºC (760 Torr),
• Flash Point: 111.1±18.9 ºC,
• Solubility: Slightly soluble (28 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives

Additional information on 3-(methoxycarbonyl)cyclobutane-1-carboxylic acid

Introduction to 3-(methoxycarbonyl)cyclobutane-1-carboxylic acid (CAS No. 116569-00-7)

3-(methoxycarbonyl)cyclobutane-1-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 116569-00-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and material science. This compound, featuring a cyclobutane core functionalized with a methoxycarbonyl group and a carboxylic acid moiety, exhibits unique structural and chemical properties that make it a valuable intermediate in synthetic applications.

The molecular structure of 3-(methoxycarbonyl)cyclobutane-1-carboxylic acid consists of a four-membered cyclobutane ring substituted at the 1-position with a carboxylic acid group and at the 3-position with a methoxycarbonyl (ester) group. This bifunctional nature allows for diverse chemical modifications, making it a versatile building block in the synthesis of more complex molecules. The presence of both acidic and ester functionalities provides opportunities for further derivatization, including amidation, hydrolysis, and alkylation, which are critical steps in drug development and fine chemical synthesis.

In recent years, 3-(methoxycarbonyl)cyclobutane-1-carboxylic acid has been explored in several cutting-edge research areas. One notable application is in the development of novel heterocyclic compounds, where its cyclobutane scaffold serves as a privileged structure for creating bioactive molecules. The stability and rigidity of the cyclobutane ring contribute to the overall pharmacokinetic properties of derived compounds, potentially enhancing their bioavailability and target specificity.

Additionally, this compound has shown promise in the field of polymer chemistry. The methoxycarbonyl group can act as a reactive site for polymerization reactions, enabling the synthesis of advanced materials with tailored properties. Such materials may find applications in biomedical devices, coatings, and specialty plastics, where precise control over molecular architecture is essential.

Recent studies have also highlighted the role of 3-(methoxycarbonyl)cyclobutane-1-carboxylic acid in medicinal chemistry. Researchers have utilized this compound as a key intermediate in the synthesis of enzyme inhibitors and receptor modulators. Its structural features allow for selective interactions with biological targets, which is crucial for developing drugs with high efficacy and minimal side effects. For instance, derivatives of this compound have been investigated for their potential in treating neurological disorders by modulating neurotransmitter receptors.

The synthetic pathways involving 3-(methoxycarbonyl)cyclobutane-1-carboxylic acid are another area of active research. Advances in catalytic methods have enabled more efficient and sustainable production processes for this compound. Transition metal-catalyzed reactions, such as palladium-catalyzed cross-coupling and copper-mediated oxidation, have been particularly useful in constructing the desired functional groups while minimizing waste generation. These green chemistry approaches align with the growing emphasis on environmentally responsible manufacturing practices in the pharmaceutical industry.

From a computational chemistry perspective, 3-(methoxycarbonyl)cyclobutane-1-carboxylic acid has been studied to understand its electronic structure and reactivity. Molecular modeling techniques have provided insights into how its substituents influence its interactions with other molecules. This information is vital for designing experiments and optimizing synthetic routes. Furthermore, quantum mechanical calculations have helped predict the stability of different conformations, aiding chemists in selecting the most appropriate reaction conditions.

The industrial significance of 3-(methoxycarbonyl)cyclobutane-1-carboxylic acid extends beyond academic research. Pharmaceutical companies are increasingly interested in leveraging this compound to develop next-generation therapeutics. Its structural versatility allows for rapid screening of large libraries of derivatives to identify lead compounds with desired pharmacological properties. This high-throughput approach accelerates drug discovery pipelines and reduces development costs.

In conclusion, 3-(methoxycarbonyl)cyclobutane-1-carboxylic acid (CAS No. 116569-00-7) represents a fascinating example of how structural innovation can drive advancements across multiple scientific disciplines. Its unique combination of functional groups makes it an invaluable tool for synthetic chemists, material scientists, and medicinal chemists alike. As research continues to uncover new applications for this compound, its importance is likely to grow further, shaping the future of chemical innovation.